ethyl 3-(4-(aminomethyl)-1H-1,2,3-triazol-1-yl)azetidine-1-carboxylate
Overview
Description
Azetidines are four-membered heterocyclic compounds containing a nitrogen atom . They are used in a wide variety of natural and synthetic products exhibiting a variety of biological activities .
Synthesis Analysis
Azetidines can be synthesized through various methods. One such method involves the DBU-catalysed Horner–Wadsworth–Emmons reaction, followed by aza-Michael addition with NH-heterocycles .Molecular Structure Analysis
The molecular structure of azetidines is characterized by a four-membered ring containing a nitrogen atom . The exact structure would depend on the specific substituents attached to the azetidine ring.Chemical Reactions Analysis
Azetidines can undergo a variety of chemical reactions. For example, they can participate in aza-Michael addition reactions with NH-heterocycles . They can also undergo Suzuki–Miyaura cross-coupling reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of azetidines can vary widely depending on their specific structure. For example, “tert-butyl 3-(aminomethyl)-3-(2-hydroxyethyl)azetidine-1-carboxylate” is an off-white solid .Scientific Research Applications
Stereoselective Synthesis and Cyclization Reactions
Research has shown successful stereoselective synthesis involving compounds with similar structures to ethyl 3-(4-(aminomethyl)-1H-1,2,3-triazol-1-yl)azetidine-1-carboxylate. For instance, studies have demonstrated the synthesis of anti-2-oxazolidinones through SN2 cyclization of N-Boc-β-amino alcohols, highlighting the importance of these compounds in creating stereoselective structures (Madhusudhan et al., 2003).
Heterocyclic Compound Formation
The compound has also been implicated in the formation of heterocyclic compounds. The synthesis of azulene derivatives condensed with nitrogen-containing heterocycles, such as imidazole, triazole, and pyrazine rings, showcases the compound's utility in constructing complex heterocyclic structures (Nozoe et al., 1973).
Functionalized Aziridine and Azetidine Derivatives
Further, the development of functionalized aziridine-2- and azetidine-3-carboxylic acid derivatives for potential biological and foldameric applications indicates the compound's role in advancing research in bioactive molecules and foldamer chemistry (Žukauskaitė et al., 2011).
Biological Activity Studies
Moreover, some derivatives have been synthesized for the investigation of their biological activities, including antimicrobial and antitubercular properties. This demonstrates the compound's potential as a precursor in the synthesis of biologically active molecules (Bhoi et al., 2016).
Synthesis of Fluoroalkylated Compounds
There's also research into the synthesis of fluoroalkylated dihydroazolo[1,5-a]pyrimidines, which undergo ring-chain isomerism. This showcases the compound's versatility in synthesizing fluorinated molecules with potential applications in medicinal chemistry and material science (Goryaeva et al., 2009).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
It is known that azetidine derivatives are used for a wide variety of natural and synthetic products exhibiting a variety of biological activities .
Mode of Action
It’s known that azetidine derivatives interact with their targets through various mechanisms, depending on the specific functional groups present in the molecule .
Biochemical Pathways
Azetidine derivatives are known to be involved in a variety of biochemical pathways due to their diverse biological activities .
Result of Action
Azetidine derivatives are known to exhibit a variety of biological activities, suggesting they may have diverse molecular and cellular effects .
Properties
IUPAC Name |
ethyl 3-[4-(aminomethyl)triazol-1-yl]azetidine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15N5O2/c1-2-16-9(15)13-5-8(6-13)14-4-7(3-10)11-12-14/h4,8H,2-3,5-6,10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GVQFFLVMKPIQLQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CC(C1)N2C=C(N=N2)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15N5O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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